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Compound of Interest

Compound Name: Pyrimidine-2,4,5-triamine

Cat. No.: B1267316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyrimidine-2,4,5-triamine, with the CAS number 3546-50-7, is a heterocyclic organic

compound belonging to the pyrimidine family. As a substituted pyrimidine, it serves as a

versatile building block in organic synthesis and is of significant interest to researchers in

medicinal chemistry and drug discovery. The pyrimidine scaffold is a core structure in

numerous biologically active molecules, including nucleic acids, vitamins, and a wide array of

therapeutic agents. This technical guide provides a detailed overview of the known properties,

synthesis, and potential biological significance of Pyrimidine-2,4,5-triamine, presented in a

format tailored for scientific and research applications.

Chemical and Physical Properties
The fundamental chemical and physical properties of Pyrimidine-2,4,5-triamine are

summarized in the table below. These properties are crucial for its handling, characterization,

and application in experimental settings.
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Property Value Source

CAS Number 3546-50-7 [1]

Molecular Formula C₄H₇N₅ [1]

Molecular Weight 125.13 g/mol [1]

IUPAC Name Pyrimidine-2,4,5-triamine [1]

Synonyms 2,4,5-Triaminopyrimidine [1]

Appearance Solid (form may vary) N/A

Boiling Point (Predicted) 483.4 ± 48.0 °C [2]

Density (Predicted) 1.512 ± 0.06 g/cm³ [2]

pKa (Predicted) 8.15 ± 0.10 [2]

Storage Temperature 2-8°C [2]

Synthesis Protocol
While a specific, detailed protocol for the synthesis of Pyrimidine-2,4,5-triamine is not readily

available in published literature, a general and plausible synthetic route can be derived from

established methods for analogous compounds, such as the synthesis of 2,4,5-triamino-6-

alkoxypyrimidines. The following protocol is a representative example.

Reaction Scheme:

A potential synthetic pathway can be envisioned starting from a suitably substituted pyrimidine

precursor, followed by amination reactions. A common strategy involves the reduction of a

nitroso group.

Experimental Protocol:

Step 1: Nitrosation of a Diaminopyrimidine Precursor

Dissolve the starting material, 2,4-diaminopyrimidine, in an appropriate aqueous acidic

solution (e.g., hydrochloric acid or sulfuric acid) at a controlled temperature, typically below

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Pyrimidine-2_4_5-triamine
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrimidine-2_4_5-triamine
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrimidine-2_4_5-triamine
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrimidine-2_4_5-triamine
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrimidine-2_4_5-triamine
https://m.chemicalbook.com/ProductChemicalPropertiesCB3310607_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3310607_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3310607_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3310607_EN.htm
https://www.benchchem.com/product/b1267316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10°C.

Slowly add a solution of sodium nitrite (NaNO₂) dropwise to the pyrimidine solution while

maintaining the low temperature and stirring vigorously.

Continue the addition until a persistent blue or violet color is observed, indicating the

formation of the 5-nitroso-2,4-diaminopyrimidine intermediate.

Maintain the reaction mixture at a low temperature for an additional 30-60 minutes to ensure

complete reaction.

Isolate the precipitated 5-nitroso-2,4-diaminopyrimidine by filtration, wash with cold water,

and dry under vacuum.

Step 2: Reduction of the Nitroso Group to an Amine

Suspend the dried 5-nitroso-2,4-diaminopyrimidine in a suitable solvent, such as ethanol or

methanol.

Add a reducing agent. A common and effective method is catalytic hydrogenation. Introduce

a palladium on carbon (Pd/C) catalyst to the suspension.

Pressurize the reaction vessel with hydrogen gas (H₂) to a suitable pressure (e.g., 50 psi).

Stir the mixture at room temperature until the hydrogen uptake ceases, indicating the

completion of the reduction.

Filter the reaction mixture through a pad of celite to remove the catalyst.

Evaporate the solvent from the filtrate under reduced pressure to yield the crude

Pyrimidine-2,4,5-triamine.

Purify the product by recrystallization from an appropriate solvent system to obtain the final

product of high purity.

Logical Workflow for Synthesis:
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Start: 2,4-Diaminopyrimidine

Step 1: Nitrosation
(NaNO2, Acid, <10°C)

Intermediate:
5-Nitroso-2,4-diaminopyrimidine

Step 2: Reduction
(H2, Pd/C)

Final Product:
Pyrimidine-2,4,5-triamine
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Sample Preparation
(Dissolve and Filter)

Inject Sample

HPLC System
(C18 Column, UV Detector)

Chromatographic Separation
(Gradient Elution)

UV Detection

Data Analysis
(Peak Integration, Quantification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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